Cas no 135771-94-7 (Hexafluoroisopropyl Crotonate)

• Product Name: Hexafluoroisopropyl Crotonate
• CAS No: 135771-94-7
• MF: C₇H₆F₆O₂
• MW: 236.111763477325
• CID: 137663
• PubChem ID: 5709610
• Update Time: 2025-08-03

Hexafluoroisopropyl Crotonate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2,2,2-trifluoro-1-(trifluoromethyl)ethyl ester
• Hexafluoroisopropyl crotonate
• 1,1,1,2,3,3-hexafluoropropan-2-yl but-2-enoate
• CS-0445268
• DCARLDZSCMKDNZ-NSCUHMNNSA-N
• 135771-94-7
• AKOS032963186
• SCHEMBL2954449
• 1,1,1,3,3,3-hexafluoropropan-2-yl (E)-but-2-enoate
• HEXAFLUOROISOPROPYLCROTONATE
• (E)-1,1,1,3,3,3-HEXAFLUOROPROPAN-2-YL BUT-2-ENOATE
• Hexafluoroisopropyl Crotonate

• MDL： MFCD02093322
• Inchi： 1S/C7H6F6O2/c1-2-3-4(14)15-5(6(8,9)10)7(11,12)13/h2-3,5H,1H3/b3-2+
• InChI Key： DCARLDZSCMKDNZ-NSCUHMNNSA-N
• SMILES： FC(C(C(F)(F)F)OC(/C=C/C)=O)(F)F

Computed Properties

• Exact Mass: 236.02700
• Monoisotopic Mass: 236.02719840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 62-63/115mm
• Flash Point: 29.9°C
• Refractive Index: 1.346
• PSA: 26.30000
• LogP: 2.59890

Hexafluoroisopropyl Crotonate Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE

Additional information on Hexafluoroisopropyl Crotonate

Hexafluoroisopropyl Crotonate: A Comprehensive Overview

Hexafluoroisopropyl Crotonate, identified by the CAS number 135771-94-7, is a highly specialized chemical compound with significant applications in various fields. This compound is notable for its unique chemical structure, which combines the crotonate group with a hexafluoroisopropyl substituent. The crotonate group, derived from crotonic acid, is characterized by its alpha-beta unsaturated ester functionality, while the hexafluoroisopropyl group introduces a highly fluorinated alkyl chain, enhancing the compound's stability and reactivity in specific chemical environments.

The synthesis of Hexafluoroisopropyl Crotonate typically involves the esterification of crotonic acid with hexafluoroisopropanol. This reaction is often catalyzed by acidic or basic agents, depending on the specific conditions required to achieve optimal yields. The resulting compound is a colorless liquid with a characteristic odor, and it is widely used in the pharmaceutical industry as an intermediate in the synthesis of various drugs. Recent studies have highlighted its potential in the development of novel anti-inflammatory agents due to its ability to modulate specific cellular pathways involved in inflammation.

In addition to its pharmaceutical applications, Hexafluoroisopropyl Crotonate has found significant use in materials science. Its fluorinated structure makes it an excellent candidate for applications requiring high thermal stability and resistance to chemical degradation. For instance, it has been employed as a precursor in the synthesis of advanced polymers and coatings that exhibit exceptional durability under harsh environmental conditions. Researchers have also explored its use in the development of flame-retardant materials, where its fluorinated nature contributes to enhanced fire resistance properties.

The chemical properties of Hexafluoroisopropyl Crotonate are heavily influenced by the presence of both the crotonate and hexafluoroisopropyl groups. The alpha-beta unsaturation of the crotonate group imparts reactivity towards nucleophilic addition reactions, making it a valuable intermediate in organic synthesis. On the other hand, the hexafluoroisopropyl group introduces steric hindrance and electronic effects that can modulate the reactivity of the compound in different chemical transformations. These properties make it a versatile building block in synthetic chemistry.

Recent advancements in analytical techniques have enabled a deeper understanding of the molecular interactions involving Hexafluoroisopropyl Crotonate. For example, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the compound exhibits unique electronic properties due to the conjugation between the fluorinated alkyl chain and the ester group. Such insights are valuable for designing new synthetic pathways and optimizing existing ones.

In terms of environmental impact, Hexafluoroisopropyl Crotonate has been subjected to rigorous testing to assess its biodegradability and toxicity. Initial studies suggest that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

The demand for Hexafluoroisopropyl Crotonate has been growing steadily due to its expanding range of applications across multiple industries. Pharmaceutical companies are increasingly utilizing this compound as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and immunology. Meanwhile, material scientists are exploring its potential as a precursor for advanced materials with tailored properties for use in aerospace, electronics, and automotive industries.

In conclusion, Hexafluoroisopropyl Crotonate, with its unique chemical structure and versatile properties, continues to play a pivotal role in modern chemistry and materials science. Its applications span across diverse fields, driven by ongoing research into its synthesis, reactivity, and environmental impact. As scientific understanding of this compound deepens, it is expected to unlock new opportunities for innovation and technological advancement.